Cas no 589-57-1 (Diethyl chlorophosphite)

Diethyl chlorophosphite structure
Diethyl chlorophosphite structure
Product Name:Diethyl chlorophosphite
CAS No:589-57-1
MF:C4H10ClO2P
MW:156.547761440277
MDL:MFCD00009074
CID:82602
PubChem ID:24894269
Update Time:2025-04-18

Diethyl chlorophosphite Chemical and Physical Properties

Names and Identifiers

    • Diethyl chlorophosphite
    • Diethyl chlorophosphonite
    • Diethyl phosphorochloridite
    • Ethyl phosphorochloridite
    • chloro(diethoxy)phosphane
    • Chlorodiethoxyphosphine
    • Phosphorochloridous acid, diethyl ester
    • TXHWYSOQHNMOOU-UHFFFAOYSA-N
    • F414S3V8K6
    • Diethyl chlorophosphite, 90%, tech.
    • Diethychlorophosphite
    • Ethyl chlorophosphite
    • diethylchlorophosphonite
    • DIethyl-chlorophosphite
    • Phosphine, chlorodiethoxy-
    • Diethyl chloridophosphite #
    • (C2H5O)2PCl
    • UNII-F414S3V8K6
    • DTXSID0060430
    • AKOS009031586
    • NS00034049
    • BP-21130
    • (1R)-(+)-(1-AMINO-2-METHYLPROPYL)PHOSPHONICACID
    • H10781
    • diethylchlorophosphite
    • Ethyl phosphorochloridite, (EtO)2ClP
    • FT-0624778
    • MFCD00009074
    • D2522
    • CS-0179387
    • SCHEMBL6274
    • Diethyl chlorophosphite, 98%
    • Phosphorochloridous acid diethyl ester
    • 589-57-1
    • Q27277601
    • AMY843
    • SY049944
    • DIETHOXYCHLOROPHOSPHINE
    • EINECS 209-652-2
    • Diethyl chlorophosphite, 95%
    • BCP22574
    • GEO-03099
    • DIETHYL PHOSPHOROCHLORIDITE [MI]
    • InChI=1/C4H10ClO2P/c1-3-6-8(5)7-4-2/h3-4H2,1-2H
    • DB-009670
    • MDL: MFCD00009074
    • Inchi: 1S/C4H10ClO2P/c1-3-6-8(5)7-4-2/h3-4H2,1-2H3
    • InChI Key: TXHWYSOQHNMOOU-UHFFFAOYSA-N
    • SMILES: ClP(OCC)OCC
    • BRN: 1098392

Computed Properties

  • Exact Mass: 156.01100
  • Monoisotopic Mass: 156.010694
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 47.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: No data available
  • Density: 1.089 g/mL at 20 °C(lit.)
  • Melting Point: 25°C
  • Boiling Point: 153-155 °C(lit.)
    56-57.5 °C/30 mmHg(lit.)
  • Flash Point: Fahrenheit: 33.8 ° f
    Celsius: 1 ° c
  • Refractive Index: n20/D 1.434(lit.)
  • Water Partition Coefficient: Soluble in DMSO and chloroform. Reacts with water.
  • PSA: 32.05000
  • LogP: 2.52510
  • Vapor Pressure: No data available
  • Solubility: Soluble in benzene, tetrahydrofuran, ether, dichloromethane and acetonitrile.
  • Merck: 3841
  • Sensitiveness: Moisture Sensitive

Diethyl chlorophosphite Security Information

  • Symbol: GHS02 GHS05 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225,H314,H335
  • Warning Statement: P210,P261,P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 2924 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11-14-34-37
  • Safety Instruction: S16-S26-S36/37/39-S45-S7/8
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: C F
  • Packing Group:II
  • Hazard Level:3
  • HazardClass:3
  • PackingGroup:II
  • TSCA:Yes
  • Storage Condition:2-8°C
  • Safety Term:3
  • Packing Group:II
  • Risk Phrases:R11; R34

Diethyl chlorophosphite Customs Data

  • HS CODE:29209085

Diethyl chlorophosphite Pricemore >>

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